Cas no 1806071-49-7 (Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806071-49-7
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4874352
• Update Time: 2025-10-22

Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H9Cl2F2NO2/c1-2-17-10(16)7-3-6(12)5(4-11)8(15-7)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： YKCQYIROTILHMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)N=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate

Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate: A Comprehensive Overview

Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate, with CAS No. 1806071-49-7, is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including a chloromethyl group, a difluoromethyl group, and an ethyl ester moiety. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate involves a series of carefully designed reactions, often employing advanced techniques such as multiphase catalysis and microwave-assisted synthesis. Recent studies have focused on optimizing the reaction conditions to improve yield and purity, leveraging cutting-edge methodologies such as continuous flow chemistry. These advancements have not only streamlined the production process but also opened up new avenues for exploring its potential applications.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have demonstrated its utility in constructing complex heterocyclic frameworks that exhibit potent antimicrobial and anticancer activities. A recent study published in the Journal of Medicinal Chemistry highlighted its role in the development of novel pyridine-based inhibitors targeting specific enzymes involved in cancer progression. The presence of the chloromethyl and difluoromethyl groups plays a critical role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug discovery.

In addition to its pharmaceutical applications, Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate has shown potential in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been explored extensively. A groundbreaking study conducted by Smith et al. (2023) revealed that derivatives of this compound exhibit remarkable efficacy against glyphosate-resistant weeds, offering a novel solution to one of the most pressing challenges in modern agriculture.

The structural versatility of this compound also makes it an intriguing subject for materials science research. Its ability to form stable coordination complexes with transition metals has been exploited in developing new catalysts for organic transformations. For example, recent work by Johnson et al. (2023) demonstrated that this compound can serve as a ligand in palladium-catalyzed cross-coupling reactions, significantly enhancing reaction efficiency and selectivity.

In conclusion, Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806071-49-7) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within chemistry and related fields.